N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C18H19FN2O3S/c1-13(22)21-9-8-15-4-7-18(10-16(15)11-21)20-25(23,24)12-14-2-5-17(19)6-3-14/h2-7,10,20H,8-9,11-12H2,1H3
• InChI Key: UBAITMIOIXHNMK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)NS(=O)(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(4-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H19FN2O3S and its molecular weight is 362.42. The purity is usually 95%.
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Scientific Research Applications

Acceleration of Enzymatic Reactions

• Methanesulfonyl fluoride, related to the compound , has been studied for its effect on the rate of reaction with acetylcholinesterase, an enzyme crucial in neurotransmission. Substituted ammonium ions have been found to significantly affect this reaction rate (Kitz & Wilson, 1963).

Structural and Synthetic Studies

• Research has been conducted on the formation and reaction of N-acyl- and N-methanesulfonyl derivatives of the compound. These studies are crucial for understanding the chemical behavior and potential applications in various fields, including pharmaceuticals (Hoshino, Suzuki, & Ogasawara, 2001).

Vasodilation Activity

• Some derivatives of the compound, such as 4-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinoline, have been identified as potent renal vasodilators, suggesting potential therapeutic applications in cardiovascular medicine (Anan et al., 1996).

Inhibition of Enzymatic Activities

• Certain derivatives have been evaluated for their inhibitory potency against phenylethanolamine N-methyltransferase (PNMT), an enzyme involved in neurotransmitter synthesis. This research has implications for neurological disorders and drug development (Grunewald et al., 2006).

Antibacterial Applications

• The methane sulfonic salt of a related compound has shown promising antibacterial activity, suggesting potential use in treating systemic infections (Goueffon, Montay, Roquet, & Pesson, 1981).

Interaction with Other Chemicals

• There are studies on the interaction of related compounds with acetylcholinesterase, which is vital for understanding the mechanistic aspects of enzyme inhibition and activation (Taylor & Jacobs, 1974).